Mafenide hydrochloride
Mafenide hydrochloride
Mafenide is an aromatic amine.
Mafenide is a sulfonamide-type antimicrobial agent used to treat severe burns. It acts by reducing the bacterial population present in the burn tissue and promotes healing of deep burns. In 1998, mafenide acetate was approved under the FDA’s accelerated approval regulations. In November 2022, the use of mafenide acetate (powder for 5% topical solution) was withdrawn by the FDA due to an unresolved confirmatory study required to fulfill the accelerated approval requirements.
Mafenide is a Methylated Sulfonamide Antibacterial.
A sulfonamide that inhibits the enzyme CARBONIC ANHYDRASE and is used as a topical anti-bacterial agent, especially in burn therapy.
See also: Mafenide Acetate (has salt form).
Mafenide is a sulfonamide-type antimicrobial agent used to treat severe burns. It acts by reducing the bacterial population present in the burn tissue and promotes healing of deep burns. In 1998, mafenide acetate was approved under the FDA’s accelerated approval regulations. In November 2022, the use of mafenide acetate (powder for 5% topical solution) was withdrawn by the FDA due to an unresolved confirmatory study required to fulfill the accelerated approval requirements.
Mafenide is a Methylated Sulfonamide Antibacterial.
A sulfonamide that inhibits the enzyme CARBONIC ANHYDRASE and is used as a topical anti-bacterial agent, especially in burn therapy.
See also: Mafenide Acetate (has salt form).
Brand Name:
Vulcanchem
CAS No.:
138-37-4
VCID:
VC0534377
InChI:
InChI=1S/C7H10N2O2S/c8-5-6-1-3-7(4-2-6)12(9,10)11/h1-4H,5,8H2,(H2,9,10,11)
SMILES:
C1=CC(=CC=C1CN)S(=O)(=O)N.Cl
Molecular Formula:
C7H10N2O2S
Molecular Weight:
186.23 g/mol
Mafenide hydrochloride
CAS No.: 138-37-4
Cat. No.: VC0534377
Molecular Formula: C7H10N2O2S
Molecular Weight: 186.23 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
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Specification
| Description | Mafenide is an aromatic amine. Mafenide is a sulfonamide-type antimicrobial agent used to treat severe burns. It acts by reducing the bacterial population present in the burn tissue and promotes healing of deep burns. In 1998, mafenide acetate was approved under the FDA’s accelerated approval regulations. In November 2022, the use of mafenide acetate (powder for 5% topical solution) was withdrawn by the FDA due to an unresolved confirmatory study required to fulfill the accelerated approval requirements. Mafenide is a Methylated Sulfonamide Antibacterial. A sulfonamide that inhibits the enzyme CARBONIC ANHYDRASE and is used as a topical anti-bacterial agent, especially in burn therapy. See also: Mafenide Acetate (has salt form). |
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| CAS No. | 138-37-4 |
| Molecular Formula | C7H10N2O2S |
| Molecular Weight | 186.23 g/mol |
| IUPAC Name | 4-(aminomethyl)benzenesulfonamide |
| Standard InChI | InChI=1S/C7H10N2O2S/c8-5-6-1-3-7(4-2-6)12(9,10)11/h1-4H,5,8H2,(H2,9,10,11) |
| Standard InChI Key | TYMRLRRVMHJFTF-UHFFFAOYSA-N |
| SMILES | C1=CC(=CC=C1CN)S(=O)(=O)N.Cl |
| Canonical SMILES | C1=CC(=CC=C1CN)S(=O)(=O)N |
| Appearance | Solid powder |
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